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Compound of Interest

Compound Name: N-Benzylidene-2-propynylamine

Cat. No.: B016244 Get Quote

CAS Number: 57734-99-3

For Researchers, Scientists, and Drug Development Professionals

Abstract
N-Benzylidene-2-propynylamine is a chemical compound characterized by the presence of

both an imine (N-benzylidene) and a propargyl group. While specific research on this molecule

is limited, its structural motifs are of significant interest in medicinal chemistry. The

propargylamine moiety is a key pharmacophore in several approved drugs and clinical

candidates, particularly for neurodegenerative diseases and oncology, often acting as an

irreversible enzyme inhibitor. The N-benzylidene group is also found in various compounds

exhibiting a wide range of biological activities, including antimicrobial and anticancer effects.

This technical guide provides a comprehensive overview of the available information on N-
Benzylidene-2-propynylamine, including its physicochemical properties, synthesis protocols,

and inferred biological potential based on the activities of its constituent functional groups. This

document aims to serve as a foundational resource to stimulate further research into the

potential applications of this compound.

Physicochemical and Spectroscopic Data
Quantitative data for N-Benzylidene-2-propynylamine is not extensively reported in peer-

reviewed literature. The following tables summarize the available data from chemical supplier

databases and inferred properties based on its structure.
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Table 1: Physicochemical Properties of N-Benzylidene-2-propynylamine

Property Value Source/Comment

CAS Number 57734-99-3 -

Molecular Formula C₁₀H₉N [1]

Molecular Weight 143.19 g/mol [1]

Physical State Yellow Oil Inferred from supplier data

Boiling Point 110-113.5 °C @ 1-2 mmHg [2]

Solubility
Soluble in Chloroform,

Methanol
[2]

Density Data not available -

Refractive Index Data not available -

Table 2: Predicted Spectroscopic Data for N-Benzylidene-2-propynylamine
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Spectroscopy Predicted Chemical Shifts / Bands

¹H NMR

δ ~8.3-8.5 (s, 1H, -N=CH-), δ ~7.2-7.9 (m, 5H,

Ar-H), δ ~4.0-4.2 (d, 2H, -N-CH₂-), δ ~2.2-2.4 (t,

1H, -C≡CH)

¹³C NMR

δ ~160-165 (-N=CH-), δ ~127-136 (Ar-C), δ

~80-85 (-C≡CH), δ ~70-75 (-C≡CH), δ ~40-45 (-

N-CH₂-)

IR (Infrared)

~3300 cm⁻¹ (alkyne C-H stretch), ~2120 cm⁻¹

(C≡C stretch), ~1640 cm⁻¹ (C=N stretch), ~3050

cm⁻¹ (aromatic C-H stretch)

Mass Spec (MS)

Predicted m/z: 143.07 (M⁺), 142.06 (M-H)⁺,

115.05 (M-C₂H₂)⁺, 91.05 (C₇H₇)⁺, 77.04

(C₆H₅)⁺

Disclaimer: The spectroscopic data presented

are predicted values based on the known

chemical shifts and absorption bands of the N-

benzylidene and propargylamine functional

groups. Experimental verification is required.

Synthesis and Experimental Protocols
The synthesis of N-Benzylidene-2-propynylamine is typically achieved through a

condensation reaction between propargylamine and benzaldehyde.

Synthesis Protocol
Reaction: Condensation of Propargylamine and Benzaldehyde

Reagents:

Propargylamine (1.0 eq)

Benzaldehyde (1.0 eq)

Anhydrous Magnesium Sulfate (MgSO₄) or other suitable dehydrating agent
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Anhydrous solvent (e.g., Benzene, Toluene, or Dichloromethane)

Procedure:

To a stirred solution of propargylamine in the chosen anhydrous solvent, add an equimolar

amount of benzaldehyde at room temperature.

Add a dehydrating agent, such as anhydrous magnesium sulfate, to the reaction mixture.

Stir the mixture at room temperature for a duration ranging from 30 minutes to several hours,

monitoring the reaction progress by Thin Layer Chromatography (TLC).

Upon completion, filter the reaction mixture to remove the dehydrating agent.

Wash the solid residue with a small amount of the solvent.

Combine the filtrate and the washings, and remove the solvent under reduced pressure to

yield the crude product.

The crude N-Benzylidene-2-propynylamine can be purified by vacuum distillation.
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General Workflow for Synthesis and Characterization

Propargylamine +
Benzaldehyde

Condensation Reaction
(Anhydrous Solvent, Dehydrating Agent)

Filtration and
Solvent Evaporation

Vacuum Distillation

N-Benzylidene-2-propynylamine

Spectroscopic Analysis
(NMR, IR, MS)
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Hypothetical Anticancer Mechanism

N-Benzylidene-2-propynylamine

Tumor-Promoting Enzyme
(e.g., MAO, LSD1)

Enters Active Site

Reversible Binding to
Enzyme Active Site

Enzymatic Activation
of Propargyl Group

Reactive Allene Intermediate

Irreversible Covalent
Adduct Formation

Inhibition of Tumor Growth
and Proliferation
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Antimicrobial Activity Evaluation Workflow

N-Benzylidene-2-propynylamine

Primary Screening
(e.g., Disk Diffusion Assay)

MIC Determination
(Broth Microdilution)

Mechanism of Action Studies

Cell Membrane Permeability Enzyme Inhibition Assays Metal Chelation Studies

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b016244#n-benzylidene-2-propynylamine-cas-
number-57734-99-3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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